Cas no 944897-24-9 (Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate)
944897-24-9 structure
Product Name:Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate
CAS No:944897-24-9
MF:C8H10N2O3
MW:182.176601886749
CID:2818003
Update Time:2023-08-07
Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- METHYL 4,5,6,7-TETRAHYDROOXAZOLO[4,5-C]PYRIDINE-2-CARBOXYLATE
- AB61495
- METHYL 4H,5H,6H,7H-[1,3]OXAZOLO[4,5-C]PYRIDINE-2-CARBOXYLATE
- Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate
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- Inchi: 1S/C8H10N2O3/c1-12-8(11)7-10-5-4-9-3-2-6(5)13-7/h9H,2-4H2,1H3
- InChI Key: RRYIFBBHIAAHKY-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=NC2CNCCC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- XLogP3: 0
- Topological Polar Surface Area: 64.4
Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
944897-24-9 (Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate) Related Products
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